Cas no 2228551-27-5 (1-ethyl-3,5-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole)

• Product Name: 1-ethyl-3,5-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole
• CAS No: 2228551-27-5
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6340026
• PubChem ID: 165967446
• Update Time: 2025-10-31

1-ethyl-3,5-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3,5-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole
• 2228551-27-5
• EN300-1786991

• Inchi： 1S/C10H16N2O/c1-5-12-8(3)9(7(2)11-12)10(4)6-13-10/h5-6H2,1-4H3
• InChI Key： PNUSRCAVNDRAQM-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.4Ų

Additional information on 1-ethyl-3,5-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole

Professional Introduction to 1-ethyl-3,5-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole (CAS No. 2228551-27-5)

1-ethyl-3,5-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole, identified by the CAS number 2228551-27-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This heterocyclic molecule, featuring a pyrazole core functionalized with ethyl, dimethyl, and an oxirane substituent, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of its substituents imparts distinct chemical properties, making it a valuable scaffold for further derivatization and exploration in drug discovery.

The structural motif of 1-ethyl-3,5-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole incorporates a pyrazole ring, a six-membered aromatic heterocycle with two nitrogen atoms, which is widely recognized for its versatility in medicinal chemistry. Pyrazole derivatives exhibit a broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of an ethyl group at the 1-position and dimethyl groups at the 3- and 5-positions enhances the steric and electronic properties of the molecule, influencing its interactions with biological targets.

One of the most intriguing features of this compound is the 2-methyloxiran-2-yl substituent at the 4-position. The oxirane (epoxide) moiety is a highly reactive functional group known for its ability to undergo nucleophilic ring-opening reactions. This reactivity makes 1-ethyl-3,5-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole a promising candidate for further chemical modifications, allowing researchers to explore novel derivatives with tailored biological activities. The combination of these structural elements suggests potential applications in the development of small-molecule inhibitors or modulators.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of complex molecules like 1-ethyl-3,5-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole. Molecular docking studies have been employed to evaluate its binding affinity to various protein targets, including enzymes and receptors implicated in human diseases. Preliminary simulations indicate that this compound may interact with key regulatory proteins involved in pathways such as inflammation and cell proliferation, warranting further experimental validation.

In vitro studies have begun to uncover the pharmacological profile of 1-ethyl-3,5-dimethyl-4-(2-methyloxiran-2-yl)-1H-pyrazole. Initial assays suggest that it exhibits moderate activity against certain bacterial strains, potentially due to its ability to disrupt microbial cell wall synthesis or interfere with essential metabolic pathways. Additionally, preliminary cytotoxicity assays have shown promising results in select cancer cell lines, indicating that this compound may possess antitumor properties. These findings align with the growing interest in pyrazole derivatives as anticancer agents.

The reactivity of the oxirane group in 1-ethyl-3,5-dimethyl-4-(2-methyloxiran-2-y l)-1H-pyrazole also opens avenues for bioconjugation strategies. By leveraging nucleophilic addition reactions, researchers can attach this compound to biomolecules such as peptides or antibodies, creating targeted therapeutic agents with enhanced specificity and efficacy. Such bioconjugates are increasingly relevant in precision medicine approaches, where tailored molecular tools are designed to address specific pathological conditions.

The synthesis of 1-ethyl-3,5-dimethyl -4-(2-methyloxiran -2 -yl)-1H-p yrazole presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups necessitates careful planning to ensure regioselectivity and high yields. Advances in synthetic methodologies have recently enabled more efficient routes to complex pyrazole derivatives, including those featuring oxirane functionalities. These improvements are crucial for scaling up production and conducting large-scale screening programs.

The potential applications of 1 - ethyl -3 ,5 - dim ethyl -4 -( 2 - meth ylo xira n e - 2 - yl ) - 1 H - py ra z ole extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in specialty chemical synthesis or as a building block for materials with novel properties. For instance, functionalized pyrazoles have been explored in the development of liquid crystals and organic semiconductors due to their ability to self-assemble into ordered structures.

As research continues to uncover new biological activities and synthetic possibilities for compounds like 1 - ethyl -3 ,5 - dim ethyl -4 -( 2 - meth ylo xira n e - 2 - yl ) - 1 H - py ra z ole, collaborations between academic researchers and industry partners will be essential for translating laboratory findings into clinical applications. The integration of high-throughput screening technologies with machine learning algorithms will further accelerate the discovery process by rapidly identifying promising candidates for further development.

In conclusion, 1 - ethyl -3 ,5 - dim ethyl -4 -( 2 - meth ylo xira n e - 2 yl ) - 1 H-p y ra z ole ( CAS No . 222855127- 5) represents a fascinating molecule with diverse potential applications in pharmaceuticals and materials science . Its unique structural features , coupled with recent advances in synthetic chemistry and computational biology , position it as a valuable scaffold for innovation . Further exploration of its biological activities and synthetic utility will undoubtedly contribute significantly to scientific progress in the coming years .